Cas no 1806628-69-2 (2-Ethoxy-5-fluorophenylhydrazine)

• Product Name: 2-Ethoxy-5-fluorophenylhydrazine
• CAS No: 1806628-69-2
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 4797935
• Update Time: 2025-08-05

2-Ethoxy-5-fluorophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-fluorophenylhydrazine

• Inchi： 1S/C8H11FN2O/c1-2-12-8-4-3-6(9)5-7(8)11-10/h3-5,11H,2,10H2,1H3
• InChI Key： KQXGJKPWUDXVRT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)NN)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 1.6
• Topological Polar Surface Area: 47.3

Additional information on 2-Ethoxy-5-fluorophenylhydrazine

Comprehensive Overview of 2-Ethoxy-5-fluorophenylhydrazine (CAS No. 1806628-69-2): Properties, Applications, and Industry Insights

2-Ethoxy-5-fluorophenylhydrazine (CAS No. 1806628-69-2) is a specialized arylhydrazine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by an ethoxy group at the 2-position and a fluorine substituent at the 5-position of the phenyl ring, serves as a versatile building block in organic synthesis. Its molecular formula C₈H₁₁FN₂O and moderate polarity make it soluble in common organic solvents like ethanol, dichloromethane, and dimethyl sulfoxide (DMSO), facilitating its use in various reaction conditions.

Recent studies highlight the growing demand for fluorinated aromatic compounds in drug discovery, with 2-Ethoxy-5-fluorophenylhydrazine being particularly valuable for constructing heterocyclic scaffolds. Researchers frequently employ it in the synthesis of pyrazole and indazole derivatives, which are core structures in kinase inhibitors and anti-inflammatory agents. The compound's electron-withdrawing fluorine enhances metabolic stability, addressing a key challenge in modern medicinal chemistry—improving the pharmacokinetic profiles of candidate molecules.

In agrochemical applications, 2-Ethoxy-5-fluorophenylhydrazine demonstrates potential as an intermediate for crop protection agents. Its structural motifs align with trends toward low-environmental-impact pesticides, as fluorine incorporation often reduces application rates while maintaining efficacy. The ethoxy group contributes to favorable soil mobility properties, making it relevant for systemic formulations. These characteristics position the compound as a subject of interest in green chemistry initiatives within the agrochemical sector.

Analytical characterization of CAS 1806628-69-2 typically involves HPLC purity analysis, mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. The ¹H NMR spectrum shows distinctive signals: a triplet for the ethoxy methyl group (~1.4 ppm), a quartet for the methylene protons (~4.1 ppm), and characteristic aromatic proton patterns between 6.8–7.2 ppm. These spectral features enable precise quality control during production, ensuring batch-to-batch consistency for research applications.

From a synthetic chemistry perspective, 2-Ethoxy-5-fluorophenylhydrazine participates in diverse transformations. It undergoes condensation reactions with carbonyl compounds to form hydrazones, which can be cyclized to various nitrogen-containing heterocycles. The fluorine atom allows for subsequent cross-coupling reactions via Buchwald-Hartwig or Suzuki-Miyaura protocols, expanding its utility in fragment-based drug design. Such flexibility makes it valuable for combinatorial chemistry approaches and library synthesis in high-throughput screening.

Storage and handling recommendations for 2-Ethoxy-5-fluorophenylhydrazine emphasize protection from light and moisture, typically suggesting storage at 2–8°C under inert atmosphere. While not classified as hazardous under standard conditions, proper laboratory practices including personal protective equipment (PPE) should be maintained during handling. The compound's stability profile allows for international shipping following standard chemical transportation regulations, supporting global research collaboration.

The commercial availability of CAS 1806628-69-2 has expanded significantly since 2020, with major fine chemical suppliers offering it in research quantities (100mg–10g) and bulk scales (>1kg). Pricing trends reflect the compound's niche application status, with costs varying based on purity (typically 97–99%) and order volume. Some suppliers provide customized derivatization services using this intermediate, catering to pharmaceutical clients requiring specialized building blocks.

Emerging research directions involve incorporating 2-Ethoxy-5-fluorophenylhydrazine into metal-organic frameworks (MOFs) for catalytic applications, leveraging its ability to coordinate with transition metals. Other innovative uses include its role in developing fluorescent probes for biological imaging, where the fluorine atom enables ¹⁹F NMR detection. These cutting-edge applications demonstrate how traditional synthetic intermediates find new utility in interdisciplinary research.

For researchers sourcing this compound, verification of CAS registry number 1806628-69-2 through authoritative databases like SciFinder or Reaxys is recommended to ensure material identity. Comparative analyses of synthetic routes—whether starting from 2-ethoxy-5-fluoroaniline or via diazotization of appropriate precursors—can inform process optimization decisions. Such methodological considerations are particularly relevant for organizations pursuing patent-protected synthesis of derivative compounds.

Industry forecasts suggest sustained demand for fluorinated phenylhydrazines like 2-Ethoxy-5-fluorophenylhydrazine, driven by ongoing developments in targeted therapies and precision agriculture. The compound's balance of synthetic accessibility and structural complexity makes it likely to remain a valuable tool for chemists exploring structure-activity relationships in bioactive molecule design. As analytical techniques advance, new applications will probably emerge for this versatile intermediate in materials science and chemical biology.